Cas no 1353956-64-5 ([(3-Chloro-pyrazin-2-ylmethyl)-methyl-amino]-acetic acid)

• Product Name: [(3-Chloro-pyrazin-2-ylmethyl)-methyl-amino]-acetic acid
• CAS No: 1353956-64-5
• MF: C₈H₁₀ClN₃O₂
• MW: 215.636900424957
• CID: 2159504
• Update Time: 2025-10-13

[(3-Chloro-pyrazin-2-ylmethyl)-methyl-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(3-Chloro-pyrazin-2-ylmethyl)-methyl-amino]-acetic acid
• 2-(((3-Chloropyrazin-2-yl)methyl)(methyl)amino)acetic acid
• AM92785
• [(3-Chloropyrazin-2-ylmethyl)methylamino]acetic acid

• Inchi： 1S/C8H10ClN3O2/c1-12(5-7(13)14)4-6-8(9)11-3-2-10-6/h2-3H,4-5H2,1H3,(H,13,14)
• InChI Key： XFIYGQJXRQJNHH-UHFFFAOYSA-N
• SMILES： ClC1C(CN(C)CC(=O)O)=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 203
• Topological Polar Surface Area: 66.3

Additional information on [(3-Chloro-pyrazin-2-ylmethyl)-methyl-amino]-acetic acid

Comprehensive Overview of [(3-Chloro-pyrazin-2-ylmethyl)-methyl-amino]-acetic acid (CAS No. 1353956-64-5)

[(3-Chloro-pyrazin-2-ylmethyl)-methyl-amino]-acetic acid (CAS No. 1353956-64-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a pyrazine core substituted with a chloro group and an acetic acid moiety, exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, given its ability to modulate molecular interactions.

The compound’s chemical structure combines a heterocyclic aromatic ring with a methylaminoacetic acid side chain, making it a versatile intermediate in organic synthesis. Its CAS number 1353956-64-5 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and crop protection studies. Recent trends indicate growing interest in its potential as a precursor for small-molecule inhibitors, aligning with the demand for targeted therapies in oncology and infectious diseases.

One of the key long-tail keywords associated with this compound includes "synthesis of [(3-Chloro-pyrazin-2-ylmethyl)-methyl-amino]-acetic acid," highlighting the need for optimized synthetic routes. Laboratories often explore its reactivity under varying conditions, such as catalyzed coupling reactions or green chemistry protocols, to improve yield and sustainability. These efforts resonate with the broader scientific community’s focus on environmentally friendly synthesis and atom economy.

In the context of user search trends, questions like "What is the solubility of [(3-Chloro-pyrazin-2-ylmethyl)-methyl-amino]-acetic acid?" or "Applications of CAS 1353956-64-5 in drug development" are common. Addressing these, the compound demonstrates moderate solubility in polar solvents like DMSO and methanol, which is critical for formulation studies. Its bioavailability and metabolic stability are also under investigation, particularly for central nervous system (CNS)-targeted drugs.

From an SEO perspective, integrating terms such as "pyrazine derivatives in pharmaceuticals" or "chloro-substituted heterocycles" enhances visibility. The compound’s relevance to AI-driven drug discovery is another hotspot, as computational models increasingly predict its utility in structure-activity relationship (SAR) studies. This aligns with the rise of machine learning in chemical research, where datasets of CAS-registered compounds are mined for novel applications.

Quality control of CAS 1353956-64-5 involves advanced analytical techniques like HPLC and NMR spectroscopy, ensuring purity for research use. Regulatory compliance, particularly REACH and GMP standards, is emphasized in its commercial distribution. Suppliers often highlight its batch-to-batch consistency, a critical factor for reproducibility in preclinical studies.

In summary, [(3-Chloro-pyrazin-2-ylmethyl)-methyl-amino]-acetic acid represents a promising scaffold in modern chemistry. Its intersection with high-throughput screening and sustainable synthesis positions it as a valuable asset for innovators addressing global health and agricultural challenges. Future research may unlock its potential in personalized medicine or smart materials, further solidifying its scientific importance.